Cas no 23825-35-6 (Benzamide,N,N-bis(phenylmethyl)-)

Benzamide,N,N-bis(phenylmethyl)- structure
23825-35-6 structure
Product Name:Benzamide,N,N-bis(phenylmethyl)-
CAS No:23825-35-6
MF:C21H19NO
MW:301.381665468216
CID:260543
PubChem ID:101312
Update Time:2025-04-19

Benzamide,N,N-bis(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N,N-bis(phenylmethyl)-
    • N,N-dibenzylbenzamide
    • AC1L2QKG
    • AC1Q5IFR
    • AC1Q5IG1
    • AI3-01075
    • Benzamide, N,N-dibenzyl-
    • Benzoesaeure-dibenzylamid
    • Benzoyldibenzylamin
    • BRN 2218227
    • N,N-Dibenzyl-benzamid
    • N,N-dibenzyl-benzamide
    • SCHEMBL1003508
    • DTXSID00178531
    • MLS001185448
    • HMS2836G24
    • NSC406284
    • NSC-406284
    • Benzamide, N,N-bis(phenylmethyl)-
    • 23825-35-6
    • NSC 406284
    • CHEMBL1453901
    • SMR000502147
    • AKOS002707448
    • N, N-dibenzylbenzamide
    • Oprea1_018240
    • NCGC00247314-01
    • AE-848/00895029
    • Inchi: 1S/C21H19NO/c23-21(20-14-8-3-9-15-20)22(16-18-10-4-1-5-11-18)17-19-12-6-2-7-13-19/h1-15H,16-17H2
    • InChI Key: VEQBFCHDNFXWFH-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1)N(CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 301.14677
  • Monoisotopic Mass: 301.146664
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.3
  • XLogP3: 4.4

Experimental Properties

  • Density: 1.132
  • Boiling Point: 493.2°Cat760mmHg
  • Flash Point: 232.1°C
  • PSA: 20.31
  • LogP: 4.52920

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